4-(2-Ethoxyethoxy)-3-isopropylbenzenesulfonamide
Description
Scientific Research Applications
Application in Subarachnoid Hemorrhage Treatment
4-(2-Ethoxyethoxy)-3-isopropylbenzenesulfonamide has been studied for its potential in treating subarachnoid hemorrhage-induced cerebral vasospasm. A study by Zuccarello et al. (1996) investigated the effectiveness of this compound, among others, in reducing the constriction of the basilar artery caused by subarachnoid hemorrhage (SAH) in rabbits. The results supported the potential use of this compound in human treatments for vasospasm resulting from SAH (Zuccarello et al., 1996).
Anti-Tumor and Cytotoxic Activities
Gul et al. (2016) synthesized a series of benzenesulfonamides, including derivatives similar to 4-(2-Ethoxyethoxy)-3-isopropylbenzenesulfonamide, and evaluated them for cytotoxicity and potential as carbonic anhydrase inhibitors. Some derivatives showed promising cytotoxic activities, highlighting their potential in anti-tumor activity studies (Gul et al., 2016).
Role in Energetic Materials
Zhang and Shreeve (2014) explored the assembly of diverse N-O building blocks for high-performance energetic materials, including derivatives of 4-(2-Ethoxyethoxy)-3-isopropylbenzenesulfonamide. This research contributes to the development of new energetic materials with high density and thermal stability (Zhang & Shreeve, 2014).
Application in Photodynamic Therapy
The photophysical and photochemical properties of zinc phthalocyanines substituted with 4-(2-Ethoxyethoxy)-3-isopropylbenzenesulfonamide have been studied by Gürol et al. (2007). These compounds showed high triplet and singlet oxygen quantum yields, making them potential candidates for Type II photosensitizers in photodynamic therapy (Gürol et al., 2007).
Corrosion Inhibition Properties
Kaya et al. (2016) conducted quantum chemical calculations and molecular dynamics simulations to investigate the adsorption and corrosion inhibition properties of piperidine derivatives, including those related to 4-(2-Ethoxyethoxy)-3-isopropylbenzenesulfonamide, on iron surfaces. These studies provide insights into the efficiency of these compounds as corrosion inhibitors (Kaya et al., 2016).
properties
IUPAC Name |
4-(2-ethoxyethoxy)-3-propan-2-ylbenzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21NO4S/c1-4-17-7-8-18-13-6-5-11(19(14,15)16)9-12(13)10(2)3/h5-6,9-10H,4,7-8H2,1-3H3,(H2,14,15,16) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FQSOLONSJGIDPH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCCOC1=C(C=C(C=C1)S(=O)(=O)N)C(C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H21NO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.38 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2-Ethoxyethoxy)-3-isopropylbenzenesulfonamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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